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Compound of Interest

Compound Name: 3,4-Dichlorobenzotrifluoride

Cat. No.: B146526

An In-depth Technical Guide to 3,4-Dichlorobenzotrifluoride

Introduction

3,4-Dichlorobenzotrifluoride, with the CAS number 328-84-7, is an organic compound
characterized by a benzene ring substituted with two chlorine atoms and a trifluoromethyl
group.[1] This compound typically appears as a colorless to pale yellow liquid with a distinct
aromatic odor.[1][2] Its chemical stability and low reactivity make it a valuable component in
various industrial and research applications, particularly as a solvent and a key intermediate in
the synthesis of other complex chemicals.[1][3] The presence of both chlorine and
trifluoromethyl groups imparts unique properties such as high electronegativity and lipophilicity.
[1] Itis recognized for its relatively low volatility and high boiling point, which are advantageous
in certain chemical processes.[1] This guide provides a comprehensive overview of its
properties, synthesis, applications, and safety protocols, tailored for researchers, scientists,
and professionals in drug development.

Physicochemical Properties

The key physicochemical properties of 3,4-Dichlorobenzotrifluoride are summarized in the
table below for easy reference.
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Property Value Source(s)

CAS Number 328-84-7 [11[3][41[5]1(6]

Molecular Formula C7HsCl2F3 [11[3]1[5][6]

Molecular Weight 215.00 g/mol [21[3][4][5][6]

Appearance Colorl.ess' to almost colorless G
clear liquid

Odor Aromatic [2]

Boiling Point 173-174 °C [21[31[4]

Melting Point -13t0-12 °C [2][3][4]

Density 1.478 g/mL at 25 °C [2114]

Refractive Index

n20/D 1.475

[2]14]

Vapor Pressure

1.6 mmHg (20 °C)

[4]

Flash Point

65 °C (closed cup)

[2]14]

Solubility

May volatilize from water

surfaces

[2]

Applications in Research and Drug Development

3,4-Dichlorobenzotrifluoride is a versatile intermediate with significant applications in the

synthesis of agrochemicals and pharmaceuticals.[2][3][7][8] Its role as a building block is

crucial for creating novel therapeutic agents and developing innovative solutions in these

sectors.[3][8]

Key applications include:

 Intermediate for Agrochemicals: It serves as a precursor for various insecticides and

herbicides.[2] For instance, it has been used in the preparation of the potential diphenyl ether
herbicide, 2-chloro-4-trifluoromethylphenyl 4-nitrophenylether (RH-2512).[4]
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Pharmaceutical Synthesis: This compound is a vital intermediate in the synthesis of
pharmaceuticals, particularly in the creation of heterocyclic drugs.[7]

Solvent Applications: Due to its ability to dissolve a wide range of organic compounds, it is
employed as a solvent in complex organic reactions.[1][3]

Specialty Chemicals: It is a key intermediate in the production of fluorinated compounds,
essential for developing advanced materials and specialty chemicals.[3]

Other Industrial Uses: It is also used in the formulation of dyes, electronic cleaning agents,
and high-performance polymers.[2][3]

Experimental Protocols: Synthesis

Several methods for the synthesis of 3,4-Dichlorobenzotrifluoride have been documented.

The primary routes involve the chlorination of a precursor followed by fluorination.

Method 1: Chlorination of 4-Chlorobenzotrifluoride

This method involves the direct chlorination of 4-Chlorobenzotrifluoride.[9]

Protocol:

Place 4-Chlorobenzotrifluoride and a catalyst (e.g., a mixture of iron powder and ferric
chloride) into a reactor.[9]

With stirring, raise the temperature of the mixture to 60 °C.[9]

Introduce dry chlorine gas into the reactor and continue heating to a constant temperature
between 70 °C and 90 °C.[9]

Continue feeding chlorine gas for more than two hours until the content of 3,4-
Dichlorobenzotrifluoride reaches approximately 90wt%.[9]

Stop the chlorine gas feed and exhaust any unreacted chlorine and produced hydrogen
chloride gas to obtain the crude product.[9]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.guidechem.com/question/what-is-the-synthesis-route-of-id148330.html
https://cymitquimica.com/cas/328-84-7/
https://www.chemimpex.com/products/45747
https://www.chemimpex.com/products/45747
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dichlorobenzotrifluoride
https://www.chemimpex.com/products/45747
https://www.benchchem.com/product/b146526?utm_src=pdf-body
https://patents.google.com/patent/CN102746108A/en
https://patents.google.com/patent/CN102746108A/en
https://patents.google.com/patent/CN102746108A/en
https://patents.google.com/patent/CN102746108A/en
https://www.benchchem.com/product/b146526?utm_src=pdf-body
https://www.benchchem.com/product/b146526?utm_src=pdf-body
https://patents.google.com/patent/CN102746108A/en
https://patents.google.com/patent/CN102746108A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Filter the crude product to remove the catalyst, followed by pressure reduction and fine
distillation to yield the final product with a purity of over 99wt%.[9]

4-Chlorobenzotrifluoride Catalyst (Fe/FeCl3) Chlorine Gas (Cl2)

;

Reactor
(70-90 °C)

hlorination

Crude 3,4-Dichlorobenzotrifluoride

:

Filtration

:

Distillation

:

Pure 3,4-Dichlorobenzotrifluoride

Click to download full resolution via product page

Synthesis of 3,4-Dichlorobenzotrifluoride via Chlorination.

Method 2: From 3,4-Dichlorotoluene

This process involves a two-step synthesis starting from 3,4-Dichlorotoluene.[2][10]

Protocol:
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e Chlorination: 3,4-Dichlorotoluene is reacted with chlorine in the presence of a catalyst to
produce 3,4-Dichlorobenzotrichloride.[2][10]

 Fluorination: The resulting 3,4-Dichlorobenzotrichloride is then reacted with anhydrous
hydrogen fluoride. This halogen exchange reaction yields the crude 3,4-
Dichlorobenzotrifluoride.[2][10]

« Purification: The crude product is then subjected to distillation, neutralization, and filtration to
obtain the finished product.[10]

Safety and Toxicology

3,4-Dichlorobenzotrifluoride is a combustible liquid and requires careful handling.[4][11] Itis
known to be an irritant and can be narcotic in high concentrations.[2]

Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and is toxic
to aquatic life with long-lasting effects (H411).[4][11]

o Precautionary Measures: Wear protective gloves, clothing, and eye/face protection (P280).
[4][11] Wash skin thoroughly after handling (P264).[11] Avoid release to the environment
(P273).[4]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes (P305 +
P351 + P338).[11] If on skin, remove contaminated clothing and rinse skin with water (P303
+ P361 + P353).[11]

 Fire Fighting: Use dry chemical, CO2, alcohol-resistant foam, or water spray for fires.[2]
» Storage: Store in a well-ventilated place and keep cool (P403+P235).[11]

Toxicological studies have shown that it can induce unscheduled DNA synthesis and sister
chromatid exchange in certain cell lines.[2] It is reported to be moderately irritating to rabbit skin
and slightly irritating to rabbit eyes.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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